2-(2,4-Difluorophenyl)-1-pyrrolidin-1-ylpropan-1-one

• IUPAC Name: 2-(2,4-difluorophenyl)-1-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C13H15F2NO/c1-9(13(17)16-6-2-3-7-16)11-5-4-10(14)8-12(11)15/h4-5,8-9H,2-3,6-7H2,1H3
• InChI Key: IGAXDKKQYKQIDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)F)F)C(=O)N2CCCC2
• Molecular Formula: C13H15F2NO
• Molecular Weight: 239.26 g/mol

Description

2-(2,4-Difluorophenyl)-1-pyrrolidin-1-ylpropan-1-one, also known as 2,4-difluoromethcathinone (2,4-DFMC), is a synthetic cathinone that has gained attention in recent years due to its potential use as a research chemical. The compound is structurally similar to other cathinones, such as methcathinone and mephedrone, which are known for their stimulant properties. However, 2,4-DFMC has not been widely studied and its effects on the body are not well understood.

Mechanism of Action

The exact mechanism of action of 2,4-DFMC is not well understood. However, it is thought to act as a dopamine and norepinephrine reuptake inhibitor, meaning that it prevents these neurotransmitters from being reabsorbed by neurons. This leads to an increase in their levels in the brain, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2,4-DFMC are not well understood. However, it is thought to have stimulant effects similar to other cathinones, such as increased heart rate, blood pressure, and body temperature. It may also cause feelings of euphoria and increased energy.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-DFMC in lab experiments is that it is relatively easy to synthesize and purify. It may also have potential as a treatment for depression and anxiety. However, one limitation is that its effects on the body are not well understood, and it may have negative side effects that have not yet been identified.

Future Directions

There are several future directions for research on 2,4-DFMC. One area of interest is its potential as a treatment for depression and anxiety. Further studies are needed to determine its safety and efficacy in humans. Additionally, more research is needed to understand its mechanism of action and its effects on the body. This may lead to the development of new drugs that are more effective and have fewer side effects.

Synthesis Methods

The synthesis of 2,4-DFMC has been described in several research papers. One common method involves the condensation of 2-(2,4-Difluorophenyl)-1-pyrrolidin-1-ylpropan-1-oneacetophenone with pyrrolidine in the presence of a base, such as potassium carbonate. The resulting product is then purified using various methods, such as recrystallization or chromatography.

Scientific Research Applications

2,4-DFMC has been used in scientific research to study its effects on the central nervous system. In particular, it has been investigated for its potential as a treatment for depression and anxiety. One study found that 2,4-DFMC increased levels of dopamine and norepinephrine in the brain, which are neurotransmitters that are involved in mood regulation.